6-(1-Adamantyl)-2-[(2-piperidin-1-ylethyl)thio]nicotinonitrile
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Description
6-(1-Adamantyl)-2-[(2-piperidin-1-ylethyl)thio]nicotinonitrile, also known as 6-APTN, is an organic compound that is a derivative of nicotinonitrile. It is an important building block in the synthesis of various heterocyclic compounds and has been used in a variety of scientific studies.
Scientific Research Applications
Chemical Reactions and Synthesis
- A study explored the reactions of nicotinamide N-oxide with 1-adamantanethiol, resulting in various derivatives, including 6-(1-adamantylthio)nicotinamides and nicotinonitriles. This highlights the compound's role in complex chemical reactions and potential for creating diverse chemical structures (Prachayasittikul & Bauer, 1985).
Vasorelaxation and Antioxidation Properties
- Research indicates that derivatives of thionicotinic acid, including 6-(1-adamantylthio)nicotinic acid, exhibit vasorelaxation and antioxidative activities. These findings suggest potential therapeutic applications in vascular and oxidative stress-related conditions (Prachayasittikul et al., 2010).
Antimicrobial and Anti-Inflammatory Activities
- Novel derivatives of 5-(1-adamantyl)-4-arylideneamino-1,2,4-triazoles, related to the adamantyl group, have been synthesized and tested for antimicrobial and anti-inflammatory properties, showing promising results against certain bacteria and inflammation in animal models (Al-Omar et al., 2010).
Antibacterial, Antimalarial, and Anticancer Activities
- A study on 1-adamantylthiopyridines, including 6-(1-adamantylthio)nicotinonitrile, revealed promising antibacterial, antimalarial, and anticancer properties. This underscores the compound's potential in developing new medicinal agents (Prachayasittikul et al., 2009).
Antiviral and Anticancer Properties
- Research on adamantyl derivatives, including 5-(1-adamantyl)-1,2,4-triazoles, has shown significant antiviral and anticancer activities, highlighting the potential of these compounds in therapeutic applications (Al-Abdullah et al., 2014).
Antitumor Properties
- Piperazine derivatives with adamantyl groups have been synthesized and evaluated for antitumor properties against various cancer cell lines, suggesting their potential in cancer therapy (Fytas et al., 2015).
properties
IUPAC Name |
6-(1-adamantyl)-2-(2-piperidin-1-ylethylsulfanyl)pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H31N3S/c24-16-20-4-5-21(23-13-17-10-18(14-23)12-19(11-17)15-23)25-22(20)27-9-8-26-6-2-1-3-7-26/h4-5,17-19H,1-3,6-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPKARKTUQCFBQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CCSC2=C(C=CC(=N2)C34CC5CC(C3)CC(C5)C4)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H31N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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